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Compound of Interest

Compound Name: 3-(Boc-amino)propyl bromide

Cat. No.: B042484

Technical Safety Guide: 3-(Boc-amino)propyl
Bromide

CAS Number: 83948-53-2 Synonyms: tert-Butyl N-(3-bromopropyl)carbamate, N-Boc-3-
bromopropylamine

This document provides a comprehensive overview of the safety data, handling procedures,
and emergency protocols for 3-(Boc-amino)propyl bromide, intended for researchers,
scientists, and professionals in drug development. The information is compiled from various
Safety Data Sheets (SDS) and chemical supplier information.

Hazard Identification and Classification

3-(Boc-amino)propyl bromide is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. Based on the Globally Harmonized
System (GHS), this compound presents the following hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.
o Skin Irritation (Category 2): Causes skin irritation.

e Serious Eye Irritation (Category 2): Causes serious eye irritation.
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o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.

GHS Pictogram:

walt text

Signal Word:Warning
Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties

The physical and chemical properties of 3-(Boc-amino)propyl bromide are summarized in the
table below. Note that some values are predicted and should be treated as estimates.
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Property Value Citation(s)
Molecular Formula CsH16BrNO:2 [1]
Molecular Weight 238.12 g/mol [1]
White to off-white low melting
Appearance ] )
solid or crystalline powder
Melting Point 37-39 °C [2]
Boiling Point 285.3 + 23.0 °C (Predicted) [3]
Density 1.279 + 0.06 g/cm? (Predicted) [3]
Sparingly soluble in
Solubility chloroform, ethyl acetate, and [3]
methanol.
Flash Point Not applicable.

Toxicological Information

Quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median lethal
concentration) for 3-(Boc-amino)propyl bromide are not readily available in the public domain
from the conducted searches. However, the GHS classification indicates that the substance is
harmful if swallowed and causes skin, eye, and respiratory irritation.

Exposure Controls and Personal Protection

Due to the hazardous nature of this compound, strict exposure controls must be implemented.
No official occupational exposure limits (e.g., PEL, TLV) have been established for 3-(Boc-
amino)propyl bromide.[4] Therefore, exposure should be minimized to the lowest achievable
level.
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Control Parameter

Recommendations

Citation(s)

Engineering Controls

Work should be conducted in a

well-ventilated area, preferably
within a chemical fume hood.
Eyewash stations and safety
showers must be readily
accessible.

[4]

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[4]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin

exposure.

[4]

Respiratory Protection

If dust or aerosols are
generated, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.

[4]

Hygiene Measures

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.

The following diagram illustrates the logic for selecting appropriate Personal Protective

Equipment (PPE).
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Handling 3-(Boc-amino)propyl Bromide

Is work performed in a
chemical fume hood?

No, but in well-
ventilated area

Standard PPE:
- Safety Goggles (EN166) Potential for dust

- Nitrile Gloves or aerosol generation?
- Lab Coat

Full Recommended PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat
- Respirator

Add Respiratory Protection
(e.g., N95 dust mask)

Click to download full resolution via product page

Figure 1. Personal Protective Equipment (PPE) selection workflow.

First-Aid Measures

Immediate action is required in case of exposure. The following flowchart details the first-aid
procedures for different routes of exposure.
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Exposure Occurs

Route of Exposure?

Eye Inhalation ingestion

| Skin Contact

Inhalation Ingestion

1. Immediately flush skin with plenty of water for at least 15 minutes. il 1. Immediately flush eyes with plenty of water for at least 15 minutes, lfting eyelids. 1. Move person to fresh air.
2. Remove contact lenses, if present and easy to do. 2. Keep at rest in a position comfortable for breathing.

3. Continue rinsing. 3. If not breathing, give artificial respiration.

2. Remove contaminated clothing.
3. Wash with soap and water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 2. First-aid response workflow for exposure incidents.

Firefighting and Emergency Procedures

In the event of a fire, use appropriate extinguishing media and wear full protective gear.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOXx).

[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.
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The following diagram outlines the general procedure for responding to a fire involving this
substance.

Fire Involving the Substance

Evacuate non-essential personnel
from the area.

'

Wear Full Protective Gear and
Self-Contained Breathing Apparatus (SCBA)

Use Suitable Extinguishing Media:
- Water Spray
- Dry Chemical
- CO2
- Alcohol-Resistant Foam

Fight fire from a windward position
and a safe distance.

Click to download full resolution via product page

Figure 3. General firefighting procedure workflow.

Handling, Storage, and Stability

+ Handling: Use only under a chemical fume hood. Avoid contact with skin, eyes, and clothing.
Avoid ingestion and inhalation. Prevent the formation of dust.[4]

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store under
refrigeration (2-8°C).[4]
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 Stability: The compound is stable under recommended storage conditions. It is noted to be
moisture-sensitive.[4]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[4]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon monoxide, carbon dioxide, and nitrogen oxides.[4]

Experimental Protocols

The safety data and classifications presented in the source Safety Data Sheets are typically
based on a combination of experimental data, computational toxicology, and data from
analogous chemical structures. The specific experimental protocols used to derive the GHS
classifications for 3-(Boc-amino)propyl bromide (e.g., OECD guidelines for skin irritation or
acute oral toxicity) were not detailed in the reviewed public documents. Researchers should
handle this compound as if it has confirmed hazardous properties based on the provided
classifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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